Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H21NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h5,9-10,14H,1,6-8H2,2-4H3
• InChI Key: XWAFVZGCUNQYNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)O)CC=C
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate is a chemical compound. It is a derivative of pyrrolidine, which is a cyclic amine.

Synthesis Analysis

The synthesis of Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives substituted at the 3-position and in the allylic fragment with L-selectride in anhydrous tetrahydrofuran.

Molecular Structure Analysis

The molecular formula of Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate is C12H21NO3. The exact mass is 227.15200.

Chemical Reactions Analysis

The Mitsunobu reaction of Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate with formic or benzoic acid, followed by alkaline hydrolysis, affords the corresponding trans (3R,4R) isomers.

Scientific Research Applications

Synthesis and Modification

Tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate and its derivatives have been used in stereoselective syntheses. One such example is its reaction with L-selectride in tetrahydrofuran, leading to the formation of cis isomers of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates. These cis isomers can be further modified using the Mitsunobu reaction followed by alkaline hydrolysis to afford the corresponding trans (3R,4R) isomers (Boev et al., 2015).

Catalysis

In catalytic applications, tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate, a related compound, has been used as a catalyst for the chemoselective aerobic oxidation of allylic and benzylic alcohols. This process efficiently oxidizes various primary and secondary allylic and benzylic alcohols into corresponding α,β-unsaturated carbonyl compounds without affecting non-allylic alcohols (Shen et al., 2012).

Group Migration in Synthesis

The tert-butyloxycarbonyl (Boc) group migration in tert-butyl (3R,4R)-3-((6-(bis(tert-butoxycarbonyl)amino)-4-methylpyridin-2-yl)methyl)-4-hydroxypyrrolidine-1-carboxylate has been studied, revealing an intramolecular mechanism involving a nine-membered cyclic transition state. This study provides insights into the synthetic applications of tert-butyl pyrrolidine carboxylates in complex molecular transformations (Xue & Silverman, 2010).

Applications in Peptide Synthesis

Research into the synthesis of tert-butyl (S)-3-aminopyrrolidine-1-carboxylate, a building block for pharmaceutically active substances, highlights the utility of tert-butyl pyrrolidine carboxylates in peptide synthesis. This synthesis, starting from L-aspartic acid, demonstrates their potential in creating optically active intermediates for pharmaceutical applications (Han et al., 2018).

Use in Dynamic Kinetic Resolution

Tert-butyl (4S)-1-methyl-2-oxoimidazolidine-4-carboxylate, a related compound, has been used in dynamic kinetic resolution for stereoselective carbon−carbon bond formation. This application underscores the versatility of tert-butyl pyrrolidine carboxylates and related compounds in stereoselective organic synthesis, providing avenues for creating biologically active compounds (Kubo et al., 1997).

Pharmaceutical Intermediates

The synthesis of tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an important intermediate in the synthesis of the Jak3 inhibitor CP-690550, demonstrates the significance of tert-butyl pyrrolidine carboxylates in pharmaceutical intermediate synthesis. This process highlights their role in the production of novel therapeutic agents (Chen Xin-zhi, 2011).